Cas no 173450-36-7 (Benzoic acid, 3,3'-methylenebis[6-amino-, 1,1'-dipropyl ester)

• Product Name: Benzoic acid, 3,3'-methylenebis[6-amino-, 1,1'-dipropyl ester
• CAS No: 173450-36-7
• MF: C₂₁H₂₆N₂O₄
• MW: 370.442145824432
• CID: 202830
• Update Time: 2024-11-26

Benzoic acid, 3,3'-methylenebis[6-amino-, 1,1'-dipropyl ester Chemical and Physical Properties

Names and Identifiers

• 3,3'-Methylenebis(6-aminobenzoic acid propyl) ester
• CID 101384337
• Benzoic acid, 3,3'-methylenebis[6-amino-, 1,1'-dipropyl ester

• Inchi： 1S/C21H26N2O4/c1-3-9-26-20(24)16-12-14(5-7-18(16)22)11-15-6-8-19(23)17(13-15)21(25)27-10-4-2/h5-8,12-13H,3-4,9-11,22-23H2,1-2H3
• InChI Key： BDFXHTDKDCYUHS-UHFFFAOYSA-N
• SMILES： O(CCC)C(C1=C(C=CC(=C1)CC1C=CC(=C(C(=O)OCCC)C=1)N)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 443
• Topological Polar Surface Area: 105

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 539.4±50.0 °C(Predicted)
• pka: 2.08±0.25(Predicted)